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Compound of Interest

Compound Name: (Hydroxy(tosyloxy)iodo)benzene

Cat. No.: B1195804

(Hydroxy(tosyloxy)iodo)benzene, a hypervalent iodine(lll) reagent, stands as a versatile and
powerful tool in modern organic synthesis. This guide offers an in-depth overview of its
synonyms, physicochemical properties, detailed experimental protocols for its synthesis and
key reactions, and a visual representation of its synthetic utility for researchers, scientists, and
professionals in drug development.

Nomenclature and Synonyms

Known by several names in the scientific literature, clarity in terminology is crucial. The most
common synonym is Koser's Reagent.[1][2][3][4][5][6][7][8] Other frequently used names and
abbreviations include:

HTIB (Hydroxy(tosyloxy)iodo)benzene)[1][2][3][4][9][6][10]

Phenyliodoso hydroxide tosylate[1][2]

Phenyliodosyl hydroxide tosylate[2][5][9]

[Hydroxy(phenyl)-A3-iodanyl] 4-methylbenzenesulfonate[2]

Hydroxy(4-methylbenzenesulfonato-O)phenyliodine[2][9][10]

Physicochemical Properties
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A summary of the key quantitative data for (Hydroxy(tosyloxy)iodo)benzene is presented in
Table 1.

Property Value References
Molecular Formula C13H13104S [11[2][10]
Molecular Weight 392.21 g/mol [1][2][10][11]
Melting Point 131-142 °C [][10][11][12][13][14]
White to light yellow crystalline
Appearance [10]
powder

Sparingly soluble in acetonitrile
and dichloromethane at room
temperature. Soluble in

Solubility dimethylformamide, alcohols, [1][4]
and water (with yellow color
formation). Insoluble in diethyl

ether and chloroform.

Experimental Protocols

Detailed methodologies for the synthesis of (Hydroxy(tosyloxy)iodo)benzene and its
application in key organic transformations are provided below.

Protocol 1: One-Pot Synthesis of
(Hydroxy(tosyloxy)iodo)benzene (Koser's Reagent)

This protocol is adapted from an efficient one-pot procedure that reduces reaction times.[7][15]
[16]

Materials:
» lodoarene (e.g., 3-lodobenzotrifluoride)

o m-Chloroperbenzoic acid (m-CPBA)
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e p-Toluenesulfonic acid monohydrate
e 2,2,2-Trifluoroethanol (TFE)

o Diethyl ether

Procedure:

 In a round-bottomed flask equipped with a magnetic stir bar, dissolve m-CPBA (1.0
equivalent) in 2,2,2-trifluoroethanol. Sonication can be used to aid dissolution.

 To this solution, add the iodoarene (1.0 equivalent) and p-toluenesulfonic acid monohydrate
(1.0 equivalent).

» Heat the reaction mixture in a preheated oil bath at 40 °C and stir vigorously for 1 hour.
 Remove the solvent by distillation or evaporation under reduced pressure.

» To the resulting residue, add diethyl ether and stir the mixture for 30 minutes to triturate the
product as a white solid.

o Collect the solid product by suction filtration on a Bichner funnel.

e Wash the collected solid with diethyl ether and dry under vacuum at room temperature.

Protocol 2: a-Tosyloxylation of Ketones

This procedure details a common application of Koser's Reagent for the a-functionalization of
carbonyl compounds.[3][17][18]

Materials:

» Ketone

e (Hydroxy(tosyloxy)iodo)benzene (HTIB)
 Acetonitrile

Procedure:
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To a solution of the ketone in acetonitrile, add (Hydroxy(tosyloxy)iodo)benzene (1.1
equivalents).

Reflux the resulting solution for the time required for the reaction to complete (typically
monitored by TLC). For less reactive substrates or to achieve milder conditions, ultrasound
irradiation can be employed.[18]

Upon completion, cool the reaction mixture to room temperature.
Remove the solvent under reduced pressure.

Dissolve the residue in a suitable organic solvent (e.g., dichloromethane), wash with a
saturated aqueous solution of sodium bicarbonate and then with water.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude a-tosyloxy ketone, which can be further purified by
chromatography or crystallization.

Protocol 3: Synthesis of Diaryliodonium Salts

This protocol provides a general method for the synthesis of diaryliodonium salts using HTIB.
[19]

Materials:

Aromatic substrate (e.g., thiophene derivative)

(Hydroxy(tosyloxy)iodo)benzene (HTIB)

2,2,2-Trifluoroethanol (TFE)

Methanol

Diethyl ether

Procedure:
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e To a stirred solution of the aromatic substrate (1.0 equivalent) in 2,2,2-trifluoroethanol, add
(Hydroxy(tosyloxy)iodo)benzene (1.0 equivalent) in one portion at room temperature
under air.

e Stir the reaction mixture for 3 hours.

e Add methanol to the reaction mixture and then remove the solvents under vacuum.
e Precipitate the resulting oily crude product by adding diethyl ether with stirring.

o Collect the precipitate by filtration and dry in vacuo to give the diaryliodonium salt.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate key reaction pathways and a
general experimental workflow involving (Hydroxy(tosyloxy)iodo)benzene.

lodoarene
m-CPBA TFE, 40 °C I (Hydroxy(tosylloxy)lodo)benzene
(Koser's Reagent)
p-TsOH-H20

Click to download full resolution via product page

Caption: One-pot synthesis of Koser's Reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to (Hydroxy(tosyloxy)iodo)benzene:
Properties, Synthesis, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195804#synonyms-for-hydroxy-tosyloxy-iodo-
benzene-in-literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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